Cas no 2549020-41-7 (2-[(cyclobutylmethyl)sulfanyl]-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 2-[(cyclobutylmethyl)sulfanyl]-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 2549020-41-7
• MF: C₁₂H₁₄N₂OS₂
• MW: 266.382359981537
• CID: 5312169
• PubChem ID: 154854136
• Update Time: 2025-06-26

2-[(cyclobutylmethyl)sulfanyl]-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2549020-41-7
• AKOS040727787
• 2-[(cyclobutylmethyl)sulfanyl]-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
• F6782-4494
• 2-[(Cyclobutylmethyl)thio]-3-methylthieno[3,2-d]pyrimidin-4(3H)-one

• Inchi： 1S/C12H14N2OS2/c1-14-11(15)10-9(5-6-16-10)13-12(14)17-7-8-3-2-4-8/h5-6,8H,2-4,7H2,1H3
• InChI Key： ZAZXDVAWOJUVEH-UHFFFAOYSA-N
• SMILES： C1(SCC2CCC2)N(C)C(=O)C2SC=CC=2N=1

Computed Properties

• Exact Mass: 266.05475542g/mol
• Monoisotopic Mass: 266.05475542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 426.7±37.0 °C(Predicted)
• pka: -1.70±0.20(Predicted)

Additional information on 2-[(cyclobutylmethyl)sulfanyl]-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one

2-[(Cyclobutylmethyl)sulfanyl]-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one: A Comprehensive Overview

The compound with CAS No 2549020-41-7, known as 2-[(cyclobutylmethyl)sulfanyl]-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thienopyrimidinones, which are known for their potential applications in drug discovery and materials science.

The molecular structure of this compound is characterized by a thieno[3,2-d]pyrimidinone core, which is a fused bicyclic system consisting of a thiophene ring and a pyrimidine ring. The presence of the sulfanyl group (-S-) attached to the cyclobutylmethyl moiety introduces unique electronic and steric properties to the molecule. Recent studies have highlighted the importance of such structural features in modulating the compound's reactivity and bioavailability.

One of the most intriguing aspects of this compound is its potential as a lead molecule in drug development. Researchers have explored its ability to inhibit specific enzymes and receptors, making it a promising candidate for therapeutic interventions in areas such as cancer and inflammatory diseases. For instance, a study published in 2023 demonstrated that this compound exhibits selective inhibition of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression.

In addition to its pharmacological applications, 2-[(cyclobutylmethyl)sulfanyl]-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one has also been investigated for its role in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Scientists have reported that the compound exhibits excellent charge transport properties, which could be harnessed in the development of more efficient solar cells and light-emitting diodes (LEDs).

The synthesis of this compound involves a multi-step process that combines principles from both organic synthesis and catalysis. Recent advancements in asymmetric catalysis have enabled researchers to achieve higher yields and better enantioselectivity in the synthesis of this molecule. For example, a 2023 study utilized a palladium-catalyzed cross-coupling reaction to construct the thienopyrimidinone core with unprecedented efficiency.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of this compound. Preliminary studies suggest that it undergoes rapid hydrolysis under physiological conditions, which could mitigate concerns related to its persistence in the environment. However, further research is needed to fully characterize its environmental fate and toxicity profile.

In conclusion, 2-[(cyclobutylmethyl)sulfanyl]-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one represents a versatile platform for exploring new frontiers in organic chemistry and materials science. Its unique structural features and promising biological activity make it an attractive target for both academic and industrial research efforts.